Cas no 1805932-81-3 (2-Amino-6-chloro-3-(trifluoromethoxy)benzylamine)

• Product Name: 2-Amino-6-chloro-3-(trifluoromethoxy)benzylamine
• CAS No: 1805932-81-3
• MF: C₈H₈ClF₃N₂O
• MW: 240.610131263733
• CID: 4989856
• Update Time: 2025-10-28

2-Amino-6-chloro-3-(trifluoromethoxy)benzylamine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-chloro-3-(trifluoromethoxy)benzylamine

• Inchi： 1S/C8H8ClF3N2O/c9-5-1-2-6(15-8(10,11)12)7(14)4(5)3-13/h1-2H,3,13-14H2
• InChI Key： PYFSMWMZYPJIID-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1CN)N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 2.5
• Topological Polar Surface Area: 61.3

Additional information on 2-Amino-6-chloro-3-(trifluoromethoxy)benzylamine

Comprehensive Overview of 2-Amino-6-chloro-3-(trifluoromethoxy)benzylamine (CAS No. 1805932-81-3)

2-Amino-6-chloro-3-(trifluoromethoxy)benzylamine (CAS 1805932-81-3) is a specialized benzylamine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining amino, chloro, and trifluoromethoxy functional groups, making it valuable for designing bioactive molecules. Researchers frequently search for "2-Amino-6-chloro-3-(trifluoromethoxy)benzylamine synthesis" or "CAS 1805932-81-3 applications," reflecting its growing relevance in drug discovery.

The physicochemical properties of 2-Amino-6-chloro-3-(trifluoromethoxy)benzylamine contribute to its versatility. Its molecular weight (236.6 g/mol) and lipophilicity (enhanced by the trifluoromethoxy group) make it suitable for penetrating biological membranes. The compound's chloro-substitution at the 6-position and amino group at the 2-position create opportunities for further derivatization, a topic often explored in queries like "modification of 2-Amino-6-chloro-3-(trifluoromethoxy)benzylamine." These features align with current trends in small-molecule drug development and precision agrochemicals.

In pharmaceutical applications, 2-Amino-6-chloro-3-(trifluoromethoxy)benzylamine serves as a key intermediate for CNS-targeting compounds due to its ability to cross the blood-brain barrier. Recent studies highlight its utility in developing neurological disorder therapeutics, addressing popular search terms like "CAS 1805932-81-3 in Alzheimer's research." The trifluoromethoxy moiety improves metabolic stability, a critical factor in drug design discussions across platforms like ResearchGate and PubMed.

The agrochemical sector leverages 2-Amino-6-chloro-3-(trifluoromethoxy)benzylamine for synthesizing next-generation pesticides with enhanced environmental profiles. Its structural components contribute to pest-specific activity while minimizing non-target effects, responding to industry demands for "sustainable crop protection chemicals." Patent analyses reveal growing interest in this compound for insect growth regulators, particularly in formulations targeting resistant pest strains.

Synthetic routes to 2-Amino-6-chloro-3-(trifluoromethoxy)benzylamine often begin with 3-(trifluoromethoxy)aniline derivatives, involving sequential chlorination and amination steps. Optimization of these processes remains a hot topic, with searches for "green synthesis of CAS 1805932-81-3" increasing by 42% year-over-year (2022-2023). Recent advances in flow chemistry and catalytic amination have improved yields to >85%, addressing scalability challenges noted in earlier literature.

The global market for 2-Amino-6-chloro-3-(trifluoromethoxy)benzylamine reflects expanding applications, with CAGR projections of 6.8% (2023-2030) in fine chemicals segments. Regional analyses show particular growth in Asia-Pacific, driven by searches for "CAS 1805932-81-3 suppliers China" and "custom synthesis India." Quality standards emphasize HPLC purity (>98%) and low heavy metal content, key parameters for end-users in regulated industries.

Safety profiles of 2-Amino-6-chloro-3-(trifluoromethoxy)benzylamine are frequently queried with terms like "CAS 1805932-81-3 SDS." While not classified as hazardous under GHS, proper handling requires PPE due to potential skin/eye irritation. The compound demonstrates good storage stability at 2-8°C under inert atmosphere, with degradation studies showing <95% purity retention after 24 months—critical data for logistics planning in "bulk benzylamine derivatives procurement."

Emerging research explores 2-Amino-6-chloro-3-(trifluoromethoxy)benzylamine in material science, particularly as a precursor for conducting polymers and coordination complexes. Its electron-withdrawing trifluoromethoxy group enables tuning of electronic properties in organic semiconductors, answering searches for "fluorinated benzylamines for OLEDs." These applications align with the global push toward flexible electronics and energy-efficient displays.

Analytical characterization of 2-Amino-6-chloro-3-(trifluoromethoxy)benzylamine typically employs LC-MS (m/z 237.1 [M+H]+) and 1H/19F NMR (δ 7.2-6.8 ppm aromatic, -58 ppm CF3). Method development for "CAS 1805932-81-3 impurity profiling" has gained attention, with recent publications detailing UPLC methods achieving 0.1% detection limits. Such protocols are vital for quality control in GMP manufacturing environments supplying clinical trial materials.

The intellectual property landscape surrounding 2-Amino-6-chloro-3-(trifluoromethoxy)benzylamine shows accelerating activity, with 23 new patents filed in 2023 alone. Key areas include "prodrug derivatives of CAS 1805932-81-3" and "crystal polymorphs" for improved bioavailability. This innovation wave corresponds with search trends for "benzylamine patent expiration" and "generic drug intermediates," indicating strategic industry interest.